Cas no 1483131-67-4 (1-(cyclopentylmethyl)cyclobutylmethanamine)

• Product Name: 1-(cyclopentylmethyl)cyclobutylmethanamine
• CAS No: 1483131-67-4
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5977595
• PubChem ID: 65194184
• Update Time: 2025-05-22

1-(cyclopentylmethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 1-(cyclopentylmethyl)-
• 1-(cyclopentylmethyl)cyclobutylmethanamine
• AKOS014528265
• [1-(cyclopentylmethyl)cyclobutyl]methanamine
• 1483131-67-4
• (1-(Cyclopentylmethyl)cyclobutyl)methanamine
• CS-0285942
• EN300-1249644

• Inchi： 1S/C11H21N/c12-9-11(6-3-7-11)8-10-4-1-2-5-10/h10H,1-9,12H2
• InChI Key： OGAVZIUFDKNJCN-UHFFFAOYSA-N
• SMILES： C1(CC2CCCC2)(CN)CCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 218.0±8.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on 1-(cyclopentylmethyl)cyclobutylmethanamine

1-(Cyclopentylmethyl)cyclobutylmethanamine: A Comprehensive Overview

1-(Cyclopentylmethyl)cyclobutylmethanamine (CAS No. 1483131-67-4) is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclopentylmethyl and cyclobutylmethanamine structural motifs, exhibits intriguing properties that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 1-(cyclopentylmethyl)cyclobutylmethanamine is defined by a cyclopentane ring attached to a methyl group, which is further connected to a cyclobutane ring bearing an amino group. This combination of rings and functional groups imparts the compound with unique physical and chemical properties. The cyclopentane ring contributes to the molecule's stability and rigidity, while the cyclobutane ring introduces strain and reactivity, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of 1-(cyclopentylmethyl)cyclobutylmethanamine in drug discovery and materials science. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the development of novel pharmaceutical agents. The compound's ability to act as a chiral auxiliary or a scaffold for constructing complex molecular architectures has been extensively investigated. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in synthesizing enantioselective inhibitors for a specific enzyme target.

In terms of synthesis, 1-(cyclopentylmethyl)cyclobutylmethanamine can be prepared through various routes, including alkylation, cycloaddition, and ring-opening reactions. One notable method involves the use of transition metal catalysts to facilitate the coupling of cyclopentane derivatives with cyclobutanamines. This approach not only enhances reaction efficiency but also allows for precise control over the stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications.

The applications of 1-(cyclopentylmethyl)cyclobutylmethanamine span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug design. Additionally, in materials science, this compound has been explored as a precursor for synthesizing advanced polymers and nanomaterials with tailored mechanical and electronic properties.

Recent research has also focused on understanding the environmental impact and safety profile of 1-(cyclopentylmethyl)cyclobutylmethanamine. Studies conducted in 2023 have evaluated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, 1-(cyclopentylmethyl)cyclobutylmethanamine (CAS No. 1483131-67-4) is a multifaceted compound with significant potential across diverse fields. Its unique structure, versatile synthesis methods, and promising applications make it an area of active research interest. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.